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Compound of Interest

Compound Name: L-Valine-1-13C,15N

Cat. No.: B12409679 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. L-Valine-1-13C,15N, a stable, non-radioactive, isotopically labeled amino acid,

requires adherence to specific chemical waste protocols. Although not classified as a

hazardous substance by most regulations, it must not be disposed of as common trash or

poured down the drain.[1][2] The recommended disposal method involves treating it as a

chemical waste product, managed through your institution's Environmental Health and Safety

(EHS) program.

The primary route for disposal is through a licensed disposal company, which typically involves

chemical incineration.[3] This ensures the complete destruction of the compound in a controlled

environment. Always consult your institution's specific guidelines and the material's Safety Data

Sheet (SDS) before proceeding.

Summary of Safety and Disposal Information
To facilitate quick reference, the following table summarizes key quantitative and safety data for

L-Valine-1-13C,15N.
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Property Value / Recommendation Source

CAS Number 202407-30-5

Molecular Weight ~123.10 g/mol

Physical Form Solid

Hazard Classification
Not a hazardous substance or

mixture.
[1]

Storage Temperature
Room temperature, away from

light and moisture.
[3][4]

Personal Protective Equipment

(PPE)

Dust mask (type N95),

eyeshields, gloves.

Primary Disposal Method

Offer to a licensed disposal

company; chemical

incineration.

[3]

Spill Containment

Sweep or shovel up

mechanically and collect in a

suitable container for disposal.

Avoid dust formation.

[3][5]

Standard Operating Procedure for Disposal
Follow this step-by-step protocol to ensure the safe and compliant disposal of L-Valine-1-
13C,15N and its associated waste.

Experimental Protocol: Waste Handling and Disposal
1. Waste Characterization:

Determine if the L-Valine-1-13C,15N waste is in its pure, solid form or mixed with other

solvents or chemicals.

If it is part of a mixture, all components must be identified by percentage or volume on the

waste label.[6] The entire mixture must be treated according to the hazard class of its most

hazardous component.
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2. Waste Segregation:

As a stable isotope-labeled compound, this waste should be treated as general chemical

waste.[7]

Crucially, do not mix this waste with radioactive waste streams.

Keep it segregated from other incompatible waste types such as strong acids, bases, or

oxidizers.[6]

3. Containerization and Labeling:

Place the waste in a chemically compatible, leak-proof container with a secure lid.

Attach a "Hazardous Waste" or "Chemical Waste" label as required by your institution.[6]

On the label, clearly write the full chemical name: "L-Valine-1-13C,15N". Do not use

formulas or abbreviations.[6]

List all other constituents and their approximate percentages if it is a mixed waste.

Complete all other required fields on the label, such as the accumulation start date.

4. On-Site Accumulation:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory.[6] This area should be clearly marked and located at or near the

point of generation.

Ensure the container is closed at all times except when adding waste.

5. Arranging for Disposal:

Once the container is full or you are ready to dispose of it, complete the "date filled" section

on the label.[6]

Follow your institutional procedures to request a waste pickup from the EHS department.
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Do not attempt to transport the chemical waste off-site yourself. All transportation must be

handled by licensed hazardous waste transporters.[8]

6. Final Disposal:

Your EHS department will consolidate the waste and transfer it to a licensed Treatment,

Storage, and Disposal Facility (TSDF).

The standard disposal method for this type of organic material is high-temperature

incineration in a facility equipped with an afterburner and scrubber to neutralize harmful

combustion byproducts.[3]

Disposal Process Workflow
The following diagram illustrates the decision-making process for the proper disposal of L-
Valine-1-13C,15N waste in a laboratory setting.
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Caption: Disposal workflow for L-Valine-1-13C,15N waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

